Cas no 866-24-0 (Silane, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)-)

• Product name: Silane, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)-
• CAS No: 866-24-0
• MF: C₅H₄Cl₃F₇Si
• MW: 331.518584251404
• CID: 661127
• PubChem ID: 22002749

Silane, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)-
• trichloro(3,3,4,4,5,5,5-heptafluoropentyl)silane
• DTXSID10621407
• 866-24-0
• NS00109181
• C5H4Cl3F7Si

• Inchi： InChI=1S/C5H4Cl3F7Si/c6-16(7,8)2-1-3(9,10)4(11,12)5(13,14)15/h1-2H2
• InChI Key： HPQDRJIVNDILHK-UHFFFAOYSA-N
• SMILES： C(C[Si](Cl)(Cl)Cl)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 329.903607g/mol
• Monoisotopic Mass: 329.903607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.86470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silane, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)-

Trichloro(3,3,4,4,5,5,5-Heptafluoropentyl)Silane: A Comprehensive Overview

Trichloro(3,3,4,4,5,5,5-heptafluoropentyl)silane, also known by its CAS number 866-24-0, is a highly specialized organosilicon compound with unique chemical properties. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its versatile reactivity and potential applications in advanced materials development. The structure of this compound consists of a central silicon atom bonded to three chlorine atoms and a heptafluoropentyl group, which imparts distinctive electronic and steric properties.

The synthesis of trichloro(3,3,4,4,5,5,5-heptafluoropentyl)silane typically involves the reaction of a heptafluoropentyl halide with silicon tetrachloride under specific conditions. Recent studies have explored alternative synthetic routes to enhance the efficiency and scalability of this process. For instance, researchers have reported the use of transition metal catalysts to facilitate the coupling reaction between silicon tetrachloride and heptafluoropentyl bromide or iodide. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of applications, trichloro(3,3,4,4,5,5,5-heptafluoropentyl)silane has demonstrated remarkable potential in organometallic chemistry as a precursor for the preparation of silicon-based materials. Its ability to undergo nucleophilic substitution reactions makes it an invaluable reagent in the construction of complex organosilicon frameworks. Recent research has highlighted its role in the synthesis of silicon-containing polymers with tailored electronic properties for use in optoelectronic devices.

The electronic properties of trichloro(3,3,4,4,5,5,5-heptafluoropentyl)silane are significantly influenced by the highly electronegative fluorine atoms in the heptafluoropentyl group. This fluorination not only stabilizes the molecule but also enhances its reactivity towards nucleophiles. A study published in 2023 revealed that this compound can act as an efficient catalyst in certain cross-coupling reactions under mild conditions. This discovery has opened new avenues for its application in green chemistry and sustainable chemical processes.

In addition to its chemical applications,trichloro(3,,heptafluoropentylsilane) has shown promise in materials science as a building block for advanced coatings and adhesives. The combination of its hydrophobic nature and strong bonding capabilities makes it ideal for use in high-performance materials under extreme conditions. Researchers are currently investigating its potential as a component in self-healing polymers that can repair microcracks caused by mechanical stress.

The latest advancements in computational chemistry have provided deeper insights into the molecular dynamics and reactivity patterns of trichloro(3,,heptafluoropentylsilane). Using density functional theory (DFT), scientists have modeled the electronic structure of this compound and identified key reaction pathways that govern its reactivity. These computational studies have been instrumental in guiding experimental efforts to optimize its synthesis and application.

In conclusion,trichloro(3,,heptafluoropentylsilane) is a versatile organosilicon compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new applications and improve synthetic methodologies,trichloro(3,,heptafluoropentylsilane) is poised to play an increasingly important role in advancing modern chemistry.